Cas no 194782-03-1 (Benz[f]azulen-2(3H)-one,4,9-bis(acetyloxy)-10-(benzoyloxy)-3a,4,4a,5,6,7,8,8a,9,10-decahydro-6-hydroxy-3a-(1-hydroxy-1-methylethyl)-1,8a-dimethyl-5-methylene-,(3aS,4S,4aR,6S,8aR,9R,10R)-)
![Benz[f]azulen-2(3H)-one,4,9-bis(acetyloxy)-10-(benzoyloxy)-3a,4,4a,5,6,7,8,8a,9,10-decahydro-6-hydroxy-3a-(1-hydroxy-1-methylethyl)-1,8a-dimethyl-5-methylene-,(3aS,4S,4aR,6S,8aR,9R,10R)- structure](https://www.kuujia.com/scimg/cas/194782-03-1x500.png)
194782-03-1 structure
Product name:Benz[f]azulen-2(3H)-one,4,9-bis(acetyloxy)-10-(benzoyloxy)-3a,4,4a,5,6,7,8,8a,9,10-decahydro-6-hydroxy-3a-(1-hydroxy-1-methylethyl)-1,8a-dimethyl-5-methylene-,(3aS,4S,4aR,6S,8aR,9R,10R)-
CAS No:194782-03-1
MF:C31H38O9
MW:554.62803030014
CID:229976
Benz[f]azulen-2(3H)-one,4,9-bis(acetyloxy)-10-(benzoyloxy)-3a,4,4a,5,6,7,8,8a,9,10-decahydro-6-hydroxy-3a-(1-hydroxy-1-methylethyl)-1,8a-dimethyl-5-methylene-,(3aS,4S,4aR,6S,8aR,9R,10R)- Chemical and Physical Properties
Names and Identifiers
-
- Benz[f]azulen-2(3H)-one,4,9-bis(acetyloxy)-10-(benzoyloxy)-3a,4,4a,5,6,7,8,8a,9,10-decahydro-6-hydroxy-3a-(1-hydroxy-1-methylethyl)-1,8a-dimethyl-5-methylene-,(3aS,4S,4aR,6S,8aR,9R,10R)-
- Benz[f]azulen-2(3H)-one,4,9-bis(acetyloxy)-10-(benzoyloxy)-3a,4,4a,5,6,7,8,8a,9,10-decahydro-6-hydroxy-3a-(1-hydroxy-1-methyl
- Benz[f]azulen-2(3H)-one,4,9-bis(acetyloxy)-10-(benzoyloxy)-3a,4,4a,5,6,7,8,8a,9,10-decahydro-6-hydroxy-3a-(1-hydroxy-1-methylethyl)-1,8a-dimethyl-5-methylene-,[3aS-(3aa,4b,4ab,6b,8aa,9b,10a)]-
- Taxuspin Y
- Taxuspine Y
- (-)-Taxuspine Y
-
- Inchi: InChI=1S/C31H38O9/c1-16-21(34)13-14-30(7)24(16)26(38-18(3)32)31(29(5,6)37)15-22(35)17(2)23(31)25(27(30)39-19(4)33)40-28(36)20-11-9-8-10-12-20/h8-12,21,24-27,34,37H,1,13-15H2,2-7H3
- InChI Key: WCEHDYZADWCEOC-UHFFFAOYSA-N
- SMILES: CC1=C2C(C(C3(CCC(C(=C)C3C(C2(CC1=O)C(C)(C)O)OC(=O)C)O)C)OC(=O)C)OC(=O)C4=CC=CC=C4
Computed Properties
- Exact Mass: 554.25164
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 40
- XLogP3: 1.572
Experimental Properties
- PSA: 136.43
Benz[f]azulen-2(3H)-one,4,9-bis(acetyloxy)-10-(benzoyloxy)-3a,4,4a,5,6,7,8,8a,9,10-decahydro-6-hydroxy-3a-(1-hydroxy-1-methylethyl)-1,8a-dimethyl-5-methylene-,(3aS,4S,4aR,6S,8aR,9R,10R)- Related Literature
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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